Cas no 2383242-49-5 (N-(2-Bromo-5-fluoro-4-formyl-phenyl)-acetamide)

• Product Name: N-(2-Bromo-5-fluoro-4-formyl-phenyl)-acetamide
• CAS No: 2383242-49-5
• MF: C₉H₇BrFNO₂
• MW: 260.05978512764
• MDL: MFCD31693532
• CID: 4772654
• Update Time: 2026-02-26

N-(2-Bromo-5-fluoro-4-formyl-phenyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Bromo-5-fluoro-4-formyl-phenyl)-acetamide
• SB35949
• N-(2-Bromo-5-fluoro-4-formylphenyl)acetamide

• MDL： MFCD31693532
• Inchi： 1S/C9H7BrFNO2/c1-5(14)12-9-3-8(11)6(4-13)2-7(9)10/h2-4H,1H3,(H,12,14)
• InChI Key： QXWWPFFQKXTMJG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C(=CC=1NC(C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2

Additional information on N-(2-Bromo-5-fluoro-4-formyl-phenyl)-acetamide

N-(2-Bromo-5-fluoro-4-formyl-phenyl)-acetamide: A Promising Compound for Pharmaceutical Research and Development

N-(2-Bromo-5-fluoro-4-formyl-phenyl)-acetamide, with the CAS number 2383242-49-5, represents a novel class of organic compounds that has garnered significant attention in the field of pharmaceutical chemistry. This molecule combines multiple functional groups, including a bromine atom at the 2-position, a fluorine atom at the 5-position, and a formyl group at the 4-position on the phenyl ring, connected to an acetyl amide moiety. The unique structural features of this compound make it a valuable candidate for exploring its potential applications in drug discovery and development.

The 2-Bromo-5-fluoro-4-formyl-phenyl group serves as the core scaffold of this molecule, while the acetamide functionality contributes to its biological activity. The presence of halogen atoms, such as bromine and fluorine, enhances the molecule's reactivity and selectivity, which is critical for modulating its interactions with biological targets. The formyl group at the 4-position further introduces polarity and hydrophilicity, potentially influencing its solubility and pharmacokinetic properties.

Recent studies have highlighted the importance of 2-Bromo-5-fluoro-4-formyl-phenyl derivatives in the design of selective kinase inhibitors. Kinases play a central role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and neurodegenerative disorders. The acetamide moiety in this compound is particularly relevant, as it is a common structural element in many approved therapeutics, such as tyrosine kinase inhibitors (TKIs) and histone deacetylase (HDAC) modulators.

One of the most notable advancements in the field is the development of N-(2-Bromo-5-fluoro-4-formyl-phenyl)-acetamide as a lead compound for targeting specific protein kinases. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against the Aurora B kinase, which is overexpressed in several aggressive cancers, including ovarian and bladder carcinomas. The study also revealed that the bromine and fluorine substitutions significantly enhance the compound's binding affinity and selectivity compared to its unsubstituted analogs.

Furthermore, the formyl group at the 4-position of the phenyl ring may contribute to the molecule's ability to form hydrogen bonds with target proteins, thereby improving its efficacy. This property is particularly advantageous in the design of small-molecule drugs, where molecular recognition and specificity are critical for minimizing off-target effects. The acetamide functionality also allows for additional modifications, such as the introduction of side chains or functional groups, which could further optimize its pharmacological profile.

In addition to its role in kinase inhibition, N-(2-Bromo-5-fluor-4-formyl-phenyl)-acetamide has shown potential in modulating other biological processes. For instance, a 2023 preclinical study published in Drug Discovery Today explored its effects on the Wnt/β-catenin signaling pathway, which is implicated in the progression of colorectal cancer. The study found that the compound effectively suppresses the activation of this pathway by interfering with the phosphorylation of key components, suggesting its potential as a therapeutic agent for cancers driven by aberrant Wnt signaling.

The synthesis of N-(2-Bromo-5-fluoro-4-formyl-phenyl)-acetamide involves a multi-step process that begins with the preparation of the 2-Bromo-5-fluoro-4-formyl-phenyl core. This typically requires the use of electrophilic substitution reactions to introduce the bromine and fluorine atoms onto the aromatic ring, followed by the formation of the formyl group through oxidation or condensation reactions. The final step involves the coupling of the phenyl ring with the acetyl amide moiety, which can be achieved through standard peptide coupling techniques or other organic transformations.

Recent advancements in synthetic chemistry have enabled the development of more efficient and scalable methods for producing this compound. For example, a 2023 paper in Organic & Biomolecular Chemistry described a novel catalytic approach that reduces the number of reaction steps and minimizes the use of hazardous reagents. This method not only improves the sustainability of the synthesis but also enhances the purity and yield of the final product, which is crucial for its application in pharmaceutical research.

From a pharmacokinetic perspective, the 2-Bromo-5-fluoro-4-formyl-phenyl scaffold may offer advantages in terms of metabolic stability and tissue penetration. The bromine and fluorine atoms are known to resist rapid metabolism, which could prolong the half-life of the compound in vivo. Additionally, the formyl group may facilitate the molecule's interaction with cell membranes, potentially improving its bioavailability and cellular uptake.

However, the development of N-(2-Bromo-5-fluoro-4-formyl-phenyl)-acetamide as a therapeutic agent is not without challenges. One of the primary concerns is the potential for off-target effects, which could lead to unintended biological consequences. To address this, researchers are exploring the use of computational modeling and structure-based drug design to optimize the compound's specificity and reduce toxicity. These approaches involve the use of molecular docking simulations and virtual screening to identify the most favorable interactions with target proteins while minimizing interactions with non-target sites.

Another area of active research is the evaluation of the compound's potential as a prodrug. Prodrugs are designed to improve the solubility, stability, or bioavailability of a drug, and the formyl group in this compound may serve as a suitable functional group for such modifications. For example, the formyl group could be converted into a more water-soluble derivative, which may enhance its absorption in the gastrointestinal tract and improve its systemic availability.

In conclusion, N-(2-Bromo-5-fluoro-4-formyl-phenyl)-acetamide represents a promising candidate for the development of novel therapeutics. Its unique structural features, combined with recent advancements in synthetic chemistry and drug design, position it as a valuable tool for targeting a wide range of disease mechanisms. As research in this area continues to evolve, further studies will be essential to fully understand its therapeutic potential and optimize its application in clinical settings.